Cas no 1226445-03-9 (1-(3-cyano-6-ethoxyquinolin-4-yl)-N-[(4-methylphenyl)methyl]piperidine-4-carboxamide)

• Product Name: 1-(3-cyano-6-ethoxyquinolin-4-yl)-N-[(4-methylphenyl)methyl]piperidine-4-carboxamide
• CAS No: 1226445-03-9
• MF: C₂₆H₂₈N₄O₂
• MW: 428.526125907898
• CID: 5394132
• Update Time: 2025-10-30

1-(3-cyano-6-ethoxyquinolin-4-yl)-N-[(4-methylphenyl)methyl]piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-cyano-6-ethoxyquinolin-4-yl)-N-[(4-methylphenyl)methyl]piperidine-4-carboxamide

• Inchi： 1S/C26H28N4O2/c1-3-32-22-8-9-24-23(14-22)25(21(15-27)17-28-24)30-12-10-20(11-13-30)26(31)29-16-19-6-4-18(2)5-7-19/h4-9,14,17,20H,3,10-13,16H2,1-2H3,(H,29,31)
• InChI Key： NDIMYPDJFPOBAH-UHFFFAOYSA-N
• SMILES： N1(C2C3C(N=CC=2C#N)=CC=C(OCC)C=3)CCC(C(NCC2=CC=C(C)C=C2)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines

Additional information on 1-(3-cyano-6-ethoxyquinolin-4-yl)-N-[(4-methylphenyl)methyl]piperidine-4-carboxamide

Introduction to 1-(3-cyano-6-ethoxyquinolin-4-yl)-N-[(4-methylphenyl)methyl]piperidine-4-carboxamide (CAS No: 1226445-03-9)

1-(3-cyano-6-ethoxyquinolin-4-yl)-N-[(4-methylphenyl)methyl]piperidine-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1226445-03-9, represents a fusion of advanced chemical synthesis and biological activity, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound is characterized by a quinoline core, which is a well-documented scaffold in medicinal chemistry due to its diverse biological activities. Specifically, the presence of a cyano group at the 3-position and an ethoxy group at the 6-position of the quinoline ring introduces unique electronic and steric properties that can influence its interactions with biological targets. Additionally, the piperidine moiety attached through a carboxamide bond contributes to the compound's solubility and metabolic stability, which are critical factors in drug design.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic profiles of such compounds with greater accuracy. The use of molecular docking simulations has revealed that 1-(3-cyano-6-ethoxyquinolin-4-yl)-N-[(4-methylphenyl)methyl]piperidine-4-carboxamide exhibits promising binding affinity to several enzymes and receptors involved in inflammatory pathways. This finding aligns with the growing interest in developing novel anti-inflammatory agents that target these pathways without the side effects associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In vitro studies have demonstrated that this compound exhibits significant inhibitory activity against cyclooxygenase (COX) enzymes, which are key mediators of inflammation. The cyano and ethoxy substituents on the quinoline ring are believed to enhance the compound's ability to interact with the active sites of COX enzymes, thereby modulating their catalytic activity. Furthermore, the presence of a methylphenyl group in the piperidine moiety may contribute to enhanced binding stability by increasing hydrophobic interactions with the target protein.

The synthesis of 1-(3-cyano-6-ethoxyquinolin-4-yl)-N-[(4-methylphenyl)methyl]piperidine-4-carboxamide involves multiple steps, including functional group transformations and protection-deprotection strategies. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the complex quinoline core efficiently. These methods not only improve yield but also minimize unwanted byproducts, ensuring a higher purity of the final product.

One of the most compelling aspects of this compound is its potential application in treating neurological disorders. Preclinical studies have suggested that quinoline derivatives can modulate neurotransmitter systems involved in conditions such as Alzheimer's disease and Parkinson's disease. The specific arrangement of substituents in 1-(3-cyano-6-ethoxyquinolin-4-yl)-N-[(4-methylphenyl)methyl]piperidine-4-carboxamide may enable it to interact with dopamine receptors and other relevant targets, offering a novel therapeutic approach.

The development of drug candidates like 1-(3-cyano-6-ethoxyquinolin-4-yl)-N-[(4-methylphenyl)methyl]piperidine-4-carboxamide relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. High-throughput screening techniques have been instrumental in identifying lead compounds with promising biological activity. Once identified, these leads undergo rigorous optimization to improve their efficacy, selectivity, and safety profiles before advancing to clinical trials.

The role of computational tools in drug discovery cannot be overstated. Molecular modeling software allows researchers to visualize how a compound interacts with its biological target at an atomic level. This information is crucial for designing analogs with enhanced properties. For instance, virtual screening can help identify structural modifications that might improve solubility or reduce toxicity without compromising biological activity.

Future research directions for 1-(3-cyano-6-ethoxyquinolin^-₄^yl)-N-[(4-methylphenyl)methyl]piperidin^-₄^{-carboxamide include exploring its mechanism of action in detail and conducting Phase I clinical trials to assess its safety and pharmacokinetic properties. Understanding how this compound affects cellular pathways at a molecular level will provide valuable insights into its therapeutic potential and guide further development efforts.}

The integration of artificial intelligence (AI) into drug discovery has revolutionized the way new compounds are designed and tested. AI algorithms can analyze vast datasets to identify patterns that human researchers might miss. This technology has already been used to predict the binding affinities of thousands of compounds to various targets, significantly reducing the time and cost associated with traditional drug development processes.

In conclusion, 1-(3-cyano-6-ethoxyquinolin^-₄^yl)-N-[(4-methylphenyl)methyl]piperidin^-₄^{-carboxamide represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and demonstrated biological activity make it an attractive molecule for developing new treatments for various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.}